N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-2-(6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C15H15N3O3/c19-14(9-18-15(20)6-3-7-17-18)16-8-11-10-21-13-5-2-1-4-12(11)13/h1-7,11H,8-10H2,(H,16,19)
• InChI Key: SPWLFVRFQYMPNF-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2O1)CNC(=O)CN3C(=O)C=CC=N3
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

“N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide” is a compound that has been synthesized with the aim of obtaining different derivatives belonging to the isoindolo[2,1-a]quinoline family.

Synthesis Analysis

The compound was synthesized by a Claisen–Smichdt-type condensation reaction. This method is often used in the synthesis of benzofuran derivatives.

Molecular Structure Analysis

The molecular structure of this compound is complex, as it includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The compound was synthesized using a Claisen–Smichdt-type condensation reaction. This reaction is commonly used in the synthesis of benzofuran derivatives.

Scientific Research Applications

Synthesis and Chemical Properties

The compound has been involved in research focusing on the synthesis of novel derivatives and exploring their chemical properties. For instance, studies have detailed the creation of new salts or solvates of similar compounds for use in pharmaceutical compositions, illustrating the versatility and potential of these molecules in drug formulation (ジュリアン・ジョヴァンニーニ et al., 2005). Additionally, research has been conducted on the Claisen—Eschenmoser reaction for hydroxymethylbenzofurans, which offers insights into the synthetic pathways that could be relevant for the compound (T. I. Mukhanova et al., 2007).

Biological Activities and Potential Therapeutic Applications

Several studies have explored the biological activities of benzofuran-acetamide derivatives, revealing their potential as anticonvulsant agents. For example, a series of N-(2-(benzoyl/4-chlorobenzoyl)-benzofuran-3-yl)-2-(substituted)-acetamide derivatives demonstrated significant anticonvulsant activity in animal models, suggesting their potential therapeutic application in managing seizures (A. Shakya et al., 2016). This highlights the relevance of exploring the structure-activity relationships of such compounds to identify promising candidates for further development.

Pharmacological Characterization

Research has also delved into the pharmacological characterization of compounds with similar structural features, investigating their affinity and selectivity towards specific receptors. For instance, GSK189254, a novel H3 receptor antagonist, demonstrated high affinity for human and rat H3 receptors and showed potential for improving cognitive performance in preclinical models, indicating the broader applicability of compounds within this chemical class in treating cognitive disorders (A. Medhurst et al., 2007).

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in drug discovery.